Cas no 872855-07-7 (N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872855-07-7
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 6007129
• PubChem ID: 4067781
• Update Time: 2025-06-09

N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• 1H-Indole-3-acetamide, N-ethyl-1-[2-(4-morpholinyl)-2-oxoethyl]-α-oxo-N-(phenylmethyl)-
• AKOS024619285
• N-benzyl-N-ethyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• N-benzyl-N-ethyl-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• 872855-07-7
• N-benzyl-N-ethyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• F2001-0419
• VU0489687-1

• Inchi： 1S/C25H27N3O4/c1-2-26(16-19-8-4-3-5-9-19)25(31)24(30)21-17-28(22-11-7-6-10-20(21)22)18-23(29)27-12-14-32-15-13-27/h3-11,17H,2,12-16,18H2,1H3
• InChI Key： XDLZNUYWPLPUAH-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCOCC2)=O)C2=C(C=CC=C2)C(C(=O)C(N(CC)CC2=CC=CC=C2)=O)=C1

Computed Properties

• Exact Mass: 433.20015635g/mol
• Monoisotopic Mass: 433.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 663.7±65.0 °C(Predicted)
• pka: -0.95±0.20(Predicted)

Additional information on N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Recent Advances in the Study of N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS: 872855-07-7)

The compound N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS: 872855-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this indole-based compound in modulating key signaling pathways, particularly those involved in inflammation and cancer. The presence of the morpholine ring and the oxoacetamide moiety in its structure suggests potential interactions with enzymes such as kinases and phosphatases, which are critical targets in drug discovery. Preliminary in vitro studies have demonstrated promising inhibitory effects on specific cancer cell lines, with IC50 values in the low micromolar range.

One of the most notable advancements in the study of this compound is its improved synthetic route, which has been optimized for higher yield and purity. Researchers have reported a multi-step synthesis starting from commercially available indole derivatives, with key steps including N-alkylation and amide bond formation. The final product has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its structural integrity.

In addition to its anticancer properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. In vivo studies using murine models have shown that it can significantly reduce levels of pro-inflammatory cytokines, suggesting a possible application in treating chronic inflammatory diseases. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in humans.

The molecular mechanism of action of N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide remains an area of active research. Computational docking studies have proposed potential binding sites on target proteins, but experimental validation is still ongoing. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the compound N-benzyl-N-ethyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS: 872855-07-7) represents a promising candidate for further drug development. Its dual activity in cancer and inflammation, combined with advances in synthetic methodology, positions it as a molecule of high interest in the chemical biology and medicinal chemistry communities. Future research should focus on elucidating its precise mechanism of action and optimizing its pharmacological properties for clinical translation.